Ethyl 2-formamido-4,4,5-trimethylhex-2-enoate

• CAS RN: 403699-07-0
• Molecular Formula: C12H21NO3
• Molecular Weight: 227.30 g/mol
• IUPAC Name: ethyl 2-formamido-4,4,5-trimethylhex-2-enoate
• InChI: InChI=1S/C12H21NO3/c1-6-16-11(15)10(13-8-14)7-12(4,5)9(2)3/h7-9H,6H2,1-5H3,(H,13,14)
• InChI Key: CSIYCGHLZZHLPT-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(=CC(C)(C)C(C)C)NC=O

Description

Ethyl 2-formamido-4,4,5-trimethylhex-2-enoate is a useful research compound. Its molecular formula is C12H21NO3 and its molecular weight is 227.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A clean and dry 250 mL round-bottom flask was equipped with a stir bar and flushed with Ar. Dry THF was added (40 mL) followed by addition of a 1.0 M solution of KO-t-Bu (32.2 mL, 32.2 mmol, 1.05 equiv). The solution was cooled to −78° C. in a dry-ice/acetone bath. Ethyl isocyanoacetate (3.35 mL, 30.7 mmol, 1.0 equiv) was added dropwise over a 10 min period. The resulting mixture was stirred an additional 5 min followed by addition, via syringe, of 2,2,3-trimethyl-butanal (3.5 g, 30.7 mmol, 1.0 equiv). The cold-bath was removed and resulting mixture was stirred at room temperature for 1 h. The reaction mixture was diluted by addition of a mix of 125 mL Et2O, 20 g ice, 2 mL AcOH. After the ice melted, 50 mL of water was added and the layers were mixed and separated. The organic layer was washed with 1×50 mL sat. NaHCO3 and dried over Na2SO4. The organic layer was decanted and concentrated. The crude enamide was purified by flash chromatography on silica gel using CH2Cl2 to 4% MeOH in CH2Cl2 to provide 2-formylamino-4,4,5-trimethyl-hex-2-enoic acid ethyl ester as a thick oil (4.54 g); MS: 228 (M+1).